Cas no 83140-94-7 ([3-(1H-Pyrrol-1-yl)phenyl]methanol)

• Product Name: [3-(1H-Pyrrol-1-yl)phenyl]methanol
• CAS No: 83140-94-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD03086142
• CID: 719948
• PubChem ID: 2776531
• Update Time: 2025-04-19

[3-(1H-Pyrrol-1-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(1H-Pyrrol-1-yl)phenyl]methanol
• (3-pyrrol-1-ylphenyl)methanol
• 3-(1H-PYRROL-1-YL)PHENYL]METHANOL
• Benzenemethanol,3-(1H-pyrrol-1-yl)-
• (3-pyrrolylphenyl)methan-1-ol
• 3-(1-pyrrolyl)benzyl alcohol
• 3-(pyrrol-1-yl)phenylmethanol
• 3-pyrrol-1-ylbenzyl alcohol
• AKOS006228830
• 3-(pyrrol- 1-yl)phenylmethanol
• DTXSID90380161
• CS-0317138
• 83140-94-7
• 3-(1H-pyrrol-1-yl)phenylmethanol
• FT-0605410
• J-501070
• SCHEMBL1508370
• QQXDXYAGEXWXQU-UHFFFAOYSA-N
• MFCD03086142
• AS-8221
• (3-(1H-pyrrol-1-yl)phenyl)methanol
• SB62197
• [3-(pyrrol-1-yl)phenyl]methanol
• DB-004713

• MDL： MFCD03086142
• Inchi： 1S/C11H11NO/c13-9-10-4-3-5-11(8-10)12-6-1-2-7-12/h1-8,13H,9H2
• InChI Key： QQXDXYAGEXWXQU-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)N1C=CC=C1

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.07
• Melting Point: 70 °C
• Boiling Point: 334.7°C at 760 mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.573
• PSA: 25.16000
• LogP: 1.96960

[3-(1H-Pyrrol-1-yl)phenyl]methanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38